Cas no 775244-33-2 (ethyl (2E)-4-amino-3-methylbut-2-enoate)

Ethyl (2E)-4-amino-3-methylbut-2-enoate is a versatile α,β-unsaturated ester with an amino functional group, making it a valuable intermediate in organic synthesis. Its conjugated double bond and amino group enable participation in Michael additions, cyclizations, and other nucleophilic reactions, facilitating the construction of complex heterocycles and bioactive molecules. The ethyl ester moiety enhances solubility in organic solvents, simplifying handling and purification. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural features allow for the development of amine-containing derivatives. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications.

ethyl (2E)-4-amino-3-methylbut-2-enoate structure

775244-33-2 structure

Product Name:ethyl (2E)-4-amino-3-methylbut-2-enoate

CAS No:775244-33-2

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD19214702

CID:5680115

PubChem ID:13633421

Update Time:2025-06-06

ethyl (2E)-4-amino-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4-amino-3-methyl-, ethyl ester, (2E)-
- ethyl (2E)-4-amino-3-methylbut-2-enoate
- MDL： MFCD19214702
- Inchi： 1S/C7H13NO2/c1-3-10-7(9)4-6(2)5-8/h4H,3,5,8H2,1-2H3/b6-4+
- InChI Key： UTIONHNCXTWISU-GQCTYLIASA-N
- SMILES： C(OCC)(=O)/C=C(\C)/CN

Experimental Properties

Density: 0.989±0.06 g/cm3(Predicted)
Boiling Point: 221.2±23.0 °C(Predicted)
pka: 9.34±0.29(Predicted)

ethyl (2E)-4-amino-3-methylbut-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-26638573-1g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	1g	$971.0	2023-09-12
Enamine	EN300-26638573-5g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	5g	$2816.0	2023-09-12
Enamine	EN300-26638573-10g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	10g	$4176.0	2023-09-12
Enamine	EN300-26638573-0.05g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	0.05g	$816.0	2023-09-12
Enamine	EN300-26638573-0.1g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	0.1g	$855.0	2023-09-12
Enamine	EN300-26638573-0.25g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	0.25g	$893.0	2023-09-12
Enamine	EN300-26638573-0.5g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	0.5g	$933.0	2023-09-12
Enamine	EN300-26638573-1.0g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	1.0g	$971.0	2023-07-10
Enamine	EN300-26638573-2.5g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	2.5g	$1903.0	2023-09-12
Enamine	EN300-26638573-5.0g	ethyl (2E)-4-amino-3-methylbut-2-enoate	775244-33-2	5.0g	$2816.0	2023-07-10